Cas no 79570-63-1 (2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-5-iodo-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-5-iodo-
• CAS No: 79570-63-1
• MF: C₉H₁₄FIN₃O₁₃P₃
• MW: 611.043920993805
• CID: 565667
• PubChem ID: 157388
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-5-iodo-
• 4-Amino-1-(2-deoxy-2-fluoro-5-O-(hydroxy((hydroxy(phosphonooxy)phosphi nyl)oxy)phosphinyl)-beta-D-arabinofuranosyl)-5-iodo-2(1H)-pyrimidinone
• FIACTP
• DTXSID30229782
• 79570-63-1
• 4-Amino-1-(2-deoxy-2-fluoro-5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-arabinofuranosyl)-5-iodo-2(1H)-pyrimidinone
• [[(2R,3R,4S,5R)-5-(4-amino-5-iodo-2-oxo-pyrimidin-1-yl)-4-fluoro-3-hydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• 2(1H)-Pyrimidinone, 4-amino-1-[2-deoxy-2-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-.beta.-D-arabinofuranosyl]-5-iodo-
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2-fluoro-5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-arabinofuranosyl)-5-iodo-

• Inchi： 1S/C9H14FIN3O13P3/c10-5-6(15)4(25-8(5)14-1-3(11)7(12)13-9(14)16)2-24-29(20,21)27-30(22,23)26-28(17,18)19/h1,4-6,8,15H,2H2,(H,20,21)(H,22,23)(H2,12,13,16)(H2,17,18,19)/t4-,5+,6-,8-/m1/s1
• InChI Key： AZPQHUNTMPUUHB-BYPJNBLXSA-N
• SMILES： IC1C(N)=NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)F)=O

Computed Properties

• Exact Mass: 610.87682g/mol
• Monoisotopic Mass: 610.87682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 248Ų